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Compound of Interest

Compound Name: (2,5-Dichloropyridin-3-yl)methanol

Cat. No.: B1288106 Get Quote

Essential Safety and Handling Guide for (2,5-
Dichloropyridin-3-yl)methanol
For researchers, scientists, and drug development professionals, the safe handling and

disposal of chemical compounds are paramount. This guide provides immediate, essential

safety and logistical information for managing (2,5-Dichloropyridin-3-yl)methanol in a

laboratory setting. The following procedures are based on available safety data for the

compound and structurally similar chemicals.

Hazard Identification and Classification
(2,5-Dichloropyridin-3-yl)methanol is classified as a hazardous substance. Below is a

summary of its GHS (Globally Harmonized System of Classification and Labelling of

Chemicals) classification.
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Hazard Class Hazard Statement Pictogram Signal Word

Acute Toxicity, Oral

(Category 4)

H302: Harmful if

swallowed.[1]
alt text Danger

Acute Toxicity, Dermal

(Category 4)

H312: Harmful in

contact with skin.[1]
GHS06

Skin Irritation

(Category 2)

H315: Causes skin

irritation.[1]

Eye Irritation

(Category 2A)

H319: Causes serious

eye irritation.[1]

Acute Toxicity,

Inhalation (Category

4)

H332: Harmful if

inhaled.[1]

Specific target organ

toxicity — single

exposure (Category

3), Respiratory system

H335: May cause

respiratory irritation.[1]

Personal Protective Equipment (PPE)
A comprehensive PPE plan is critical when handling (2,5-Dichloropyridin-3-yl)methanol. The

following table outlines the recommended PPE based on the task being performed. For

extended contact or in situations with a high risk of splashing, more robust protection is

necessary.
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Task Eye Protection Hand Protection Body Protection
Respiratory

Protection

Incidental

Contact(e.g.,

handling small

quantities in a

fume hood)

Chemical safety

goggles

Nitrile gloves

(minimum

thickness of 4

mil)

Standard lab

coat

Not generally

required if

handled in a

certified chemical

fume hood.

Extended

Contact(e.g., spill

cleanup,

handling large

quantities)

Chemical safety

goggles and a

face shield

Heavy-duty nitrile

or neoprene

gloves. Consider

double-gloving.

Chemical-

resistant apron

over a lab coat

A NIOSH-

approved

respirator with an

organic vapor

cartridge may be

required

depending on the

scale of work

and ventilation.

Note on Glove Selection: While nitrile gloves offer good general protection for incidental

contact, aromatic and halogenated hydrocarbons can degrade them.[2][3] For prolonged or

immersive contact, gloves made of Viton™ or those with a laminate barrier (e.g., Silver

Shield®) are recommended. Always inspect gloves for any signs of degradation or perforation

before and during use.

Operational Plan: Step-by-Step Handling
Procedures
Adherence to a strict operational protocol minimizes the risk of exposure and ensures a safe

working environment.

Preparation and Engineering Controls:

Always work in a well-ventilated area, preferably within a certified chemical fume hood.

Ensure that a safety shower and eyewash station are readily accessible and have been

recently tested.
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Assemble all necessary equipment and reagents before starting the experiment.

Donning PPE:

Put on a lab coat, ensuring it is fully buttoned.

Don chemical safety goggles.

Wash and dry hands thoroughly before putting on the appropriate chemical-resistant

gloves.

Handling the Compound:

Carefully open the container, avoiding inhalation of any dust or vapors.

Use a spatula or other appropriate tool to transfer the solid compound.

If making a solution, add the solid to the solvent slowly to avoid splashing.

Keep the container sealed when not in use.

Post-Handling:

Decontaminate any surfaces that may have come into contact with the chemical.

Remove gloves using a technique that avoids skin contact with the outer surface.

Dispose of used gloves and any contaminated disposable materials as hazardous waste.

Wash hands thoroughly with soap and water.

Disposal Plan
(2,5-Dichloropyridin-3-yl)methanol and any materials contaminated with it must be disposed

of as hazardous waste. As a chlorinated organic compound, it should be segregated from non-

halogenated waste streams.[4][5]

Waste Segregation and Collection:
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Collect all solid waste (e.g., contaminated paper towels, gloves, pipette tips) in a

designated, clearly labeled hazardous waste container.

Liquid waste containing (2,5-Dichloropyridin-3-yl)methanol should be collected in a

separate, compatible, and clearly labeled container for halogenated organic waste.

Container Labeling:

The waste container must be labeled with the words "Hazardous Waste" and the full

chemical name: "(2,5-Dichloropyridin-3-yl)methanol".[4] Do not use abbreviations.

Indicate the approximate concentration and other components of the waste mixture.

Storage of Waste:

Store waste containers in a designated satellite accumulation area that is secure and

away from incompatible materials.

Keep containers tightly sealed except when adding waste.

Arranging for Disposal:

Contact your institution's Environmental Health and Safety (EHS) department to schedule

a pickup for the hazardous waste.

Do not dispose of this chemical down the drain or in regular trash.

Experimental Workflow Diagram
The following diagram illustrates the key decision points and steps in the safe handling and

disposal workflow for (2,5-Dichloropyridin-3-yl)methanol.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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